Cas no 125808-20-0 (Methyl 2-(2-hydroxyphenyl)-3-methoxyacrylate)

• Product Name: Methyl 2-(2-hydroxyphenyl)-3-methoxyacrylate
• CAS No: 125808-20-0
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• MDL: MFCD10566406
• CID: 897023
• PubChem ID: 14326251
• Update Time: 2025-06-28

Methyl 2-(2-hydroxyphenyl)-3-methoxyacrylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2-hydroxyphenyl)-3-methoxyacrylate
• (Z)-METHYL2-(2-HYDROXYPHENYL)-3-METHOXYACRYLATE
• methyl (E)-2-(2-hydroxyphenyl)-3-methoxyprop-2-enoate
• methyl 2-(2??-hydroxy phenyl)-3-methoxy acrylate
• methyl 2-(2′-hydroxy phenyl)-3-methoxy acrylate
• I06-1537
• Methyl 2-(2'-hydroxyphenyl)-3-methoxy acrylate
• S907
• (Z)-methyl 2-(2-hydroxyphenyl)-3-methoxyacrylate
• (E)-methyl 2-(2-hydroxyphenyl)-3-methoxypropenoate
• 125808-20-0
• SCHEMBL710656
• (e)-methyl 2-(2-hydroxyphenyl)-3-methoxyacrylate
• Benzeneacetic acid, 2-hydroxy-alpha-(methoxymethylene)-, methyl ester
• (E)-methyl 2-(2'-hydroxyphenyl)-3-methoxyacrylate
• CS-0263848
• E-methyl 3-methoxy-2-(2'-hydroxyphenyl)propenoate
• AKOS015895802
• 114077-42-8
• DTXSID60558991
• SCHEMBL1223761
• CUEDLSLTSIRGCF-VQHVLOKHSA-N
• Methyl (2E)-2-(2-hydroxyphenyl)-3-methoxyprop-2-enoate
• Methyl 2-(2'-hydroxy phenyl)-3-methoxy acrylate
• (e)-methyl2-(2-hydroxyphenyl)-3-methoxyacrylate
• METHYL 2-(2-HYDROXYPHENYL)-3-METHOXYPROP-2-ENOATE
• J-502640

• MDL： MFCD10566406
• Inchi： 1S/C11H12O4/c1-14-7-9(11(13)15-2)8-5-3-4-6-10(8)12/h3-7,12H,1-2H3/b9-7-
• InChI Key： CUEDLSLTSIRGCF-CLFYSBASSA-N
• SMILES： OC1C=CC=CC=1/C(=C/OC)/C(=O)OC

Computed Properties

• Exact Mass: 208.07400
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76000
• LogP: 1.55250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl-beta-methoxyacrylates

Additional information on Methyl 2-(2-hydroxyphenyl)-3-methoxyacrylate

Methyl 2-(2-hydroxyphenyl)-3-methoxyacrylate (CAS No. 125808-20-0): An Overview of Its Properties, Applications, and Recent Research

Methyl 2-(2-hydroxyphenyl)-3-methoxyacrylate (CAS No. 125808-20-0) is a versatile compound with a wide range of applications in the fields of organic synthesis, pharmaceuticals, and materials science. This article provides a comprehensive overview of its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

Methyl 2-(2-hydroxyphenyl)-3-methoxyacrylate is a chalcone derivative characterized by its unique molecular structure. The compound features a hydroxyl group (-OH) on the phenyl ring and a methoxy group (-OCH₃) on the acrylate moiety. These functional groups contribute to its chemical reactivity and biological activity. The molecular formula of Methyl 2-(2-hydroxyphenyl)-3-methoxyacrylate is C₁₁H₁₂O₄, and its molecular weight is approximately 208.21 g/mol.

The compound exhibits good solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). However, it has limited solubility in water, which can be enhanced by adjusting the pH or using co-solvents. The physical properties of Methyl 2-(2-hydroxyphenyl)-3-methoxyacrylate, including its melting point and boiling point, are crucial for its handling and storage in laboratory settings.

Synthesis Methods

The synthesis of Methyl 2-(2-hydroxyphenyl)-3-methoxyacrylate can be achieved through various routes, depending on the desired yield and purity. One common method involves the Claisen-Schmidt condensation reaction between 2-hydroxybenzaldehyde and methyl methacrylate in the presence of a base such as sodium hydroxide or potassium hydroxide. This reaction typically proceeds under mild conditions and yields high purity products.

Another approach involves the Knoevenagel condensation reaction between 2-hydroxybenzaldehyde and methyl acetoacetate, followed by methylation to introduce the methoxy group. This method offers good control over the regioselectivity of the product formation and can be optimized for large-scale production.

Biological Activities

Methyl 2-(2-hydroxyphenyl)-3-methoxyacrylate has been extensively studied for its biological activities, particularly in the context of pharmacological applications. Recent research has highlighted its potential as an anti-inflammatory agent due to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

In addition to its anti-inflammatory properties, Methyl 2-(2-hydroxyphenyl)-3-methoxyacrylate has shown promise as an antioxidant. Studies have demonstrated that it can effectively scavenge free radicals and protect cells from oxidative stress-induced damage. This property makes it a potential candidate for the development of therapeutic agents targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Pharmaceutical Applications

The unique combination of anti-inflammatory and antioxidant properties makes Methyl 2-(2-hydroxyphenyl)-3-methoxyacrylate an attractive molecule for pharmaceutical research. Several preclinical studies have explored its potential as a therapeutic agent for various conditions. For instance, it has been evaluated for its efficacy in treating inflammatory bowel disease (IBD) and rheumatoid arthritis (RA).

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the effects of Methyl 2-(2-hydroxyphenyl)-3-methoxyacrylate on colitis-induced inflammation in animal models. The results showed that treatment with this compound significantly reduced inflammation markers and improved overall disease outcomes. These findings provide strong evidence for its potential as a novel therapeutic agent for IBD.

Materials Science Applications

Beyond pharmaceutical applications, Methyl 2-(2-hydroxyphenyl)-3-methoxyacrylate has also found use in materials science due to its unique chemical properties. Its ability to form stable polymers through radical polymerization reactions makes it a valuable monomer for the synthesis of functional polymers with tailored properties.

In one study published in Macromolecules, researchers synthesized poly(methyl 2-(2-hydroxyphenyl)-3-methoxyacrylate) using atom transfer radical polymerization (ATRP). The resulting polymer exhibited excellent thermal stability and mechanical strength, making it suitable for applications in coatings, adhesives, and biomedical devices.

Conclusion

Methyl 2-(2-hydroxyphenyl)-3-methoxyacrylate (CAS No. 125808-20-0) is a multifunctional compound with diverse applications in organic synthesis, pharmaceuticals, and materials science. Its unique chemical structure endows it with valuable properties such as anti-inflammatory activity, antioxidant capacity, and polymerization potential. Ongoing research continues to uncover new applications and optimize existing ones, further solidifying its importance in various scientific fields.